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Compound of Interest

Compound Name: 2-Amino-2-methyl-1-propanol-d11

Cat. No.: B12060521 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Amino-2-methyl-1-propanol-d11

This guide provides comprehensive safety and handling information for 2-Amino-2-methyl-1-
propanol-d11, intended for researchers, scientists, and professionals in drug development.

The safety data presented is primarily for the non-deuterated parent compound, 2-Amino-2-

methyl-1-propanol, as specific comprehensive safety studies for the deuterated isotopologue

are not widely available. The toxicological and chemical properties are expected to be nearly

identical.

Chemical Identification
Identifier Value

Chemical Name 2-Amino-2-methyl-1-propanol-d11

Synonyms β-Aminoisobutyl Alcohol-d11, AMP-d11[1]

CAS Number 1435933-80-4[2]

Molecular Formula C4D11NO[1]

Molecular Weight 100.22 g/mol (approximated)[1]

Hazard Identification
2-Amino-2-methyl-1-propanol is classified as a hazardous substance. The following information

is based on the Globally Harmonized System (GHS) of Classification and Labelling of
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Chemicals.

Signal Word:Danger[3]

GHS Pictograms:

alt text

alt text

Hazard Statements:

H315: Causes skin irritation.[2][3][4][5]

H318: Causes serious eye damage.[3]

H319: Causes serious eye irritation.[2][4][5]

H412: Harmful to aquatic life with long lasting effects.[2][3][4]

Precautionary Statements:

Prevention:

P264: Wash skin thoroughly after handling.[2]

P273: Avoid release to the environment.[2][3][4]

P280: Wear protective gloves/ eye protection/ face protection.[2][3]

Response:

P302 + P352: IF ON SKIN: Wash with plenty of water.

P305 + P351 + P338 + P310: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a

POISON CENTER/doctor.[3]

P332 + P313: If skin irritation occurs: Get medical advice/ attention.[2]
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Disposal:

P501: Dispose of contents/ container to an approved waste disposal plant.[2]

Physical and Chemical Properties
The following data is for the non-deuterated 2-Amino-2-methyl-1-propanol.

Property Value

Appearance Crystalline mass or colorless liquid.[6]

Melting Point 24 - 28 °C (75 - 82 °F)[2]

Boiling Point 165 °C (329 °F) at 760 mmHg[7]

Flash Point 80 °C (176 °F) - closed cup[7]

Density 0.934 g/cm³ at 25 °C

Solubility Miscible with water and soluble in alcohols.[6][8]

pH 11.3 (0.1 M aqueous solution)[6][8]

Vapor Pressure 1.33 hPa at 20 °C[7]

Vapor Density 3.0 (Air = 1)[6][9]

Toxicological Information
Acute Toxicity:

LD50 Oral (Rat): 2.9 g/kg[8]

LD50 Oral (Mouse): 2.15 g/kg[8]

Skin Corrosion/Irritation: Causes skin irritation.[3][4] Prolonged exposure may cause irritation

due to alkalinity.[6]

Serious Eye Damage/Irritation: Causes serious eye damage.[3] The undiluted substance can

cause eye corrosion.[10][11]
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Other Health Effects: Inhalation may cause severe irritation and can be fatal as a result of

spasm, inflammation, and edema of the larynx and bronchi, chemical pneumonitis, and

pulmonary edema.[12][13] Symptoms of overexposure may include headache, dizziness,

tiredness, nausea, and vomiting.[7]

Experimental Protocols and Handling
General Laboratory Handling Protocol
This protocol outlines the general steps for safely handling 2-Amino-2-methyl-1-propanol-d11
in a laboratory setting.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[3][4]

Ensure all equipment used when handling the product is grounded to prevent static

discharge.[12]

Provide an eyewash station and safety shower in the immediate work area.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[3][4]

Skin Protection: Wear protective gloves (e.g., heavy rubber gloves) and a lab coat or

suitable protective clothing.[4][12]

Respiratory Protection: If ventilation is inadequate or if working with aerosols or dust, wear

a NIOSH-approved respirator.[3][4]

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[4][7]

Do not breathe vapors or dust.[3][4]

Keep away from ignition sources such as open flames, hot surfaces, and sparks.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://cameochemicals.noaa.gov/chemical/17006
https://arcopol.eu/_docs/resources/2-AMINO-2-METHYL-1-PROPANOL.pdf
https://www.fishersci.com/store/msds?partNumber=AC104060010&countryCode=US&language=en
https://www.benchchem.com/product/b12060521?utm_src=pdf-body
https://pallavchemicals.com/msds/15406273102-Amino-2-Methyl-1-Propanol%20Extra%20Pure.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-2AMINO2METHYLPROPANOL-CASNO-124-68-01045-EN.aspx
https://cameochemicals.noaa.gov/chemical/17006
https://pallavchemicals.com/msds/15406273102-Amino-2-Methyl-1-Propanol%20Extra%20Pure.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-2AMINO2METHYLPROPANOL-CASNO-124-68-01045-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-2AMINO2METHYLPROPANOL-CASNO-124-68-01045-EN.aspx
https://cameochemicals.noaa.gov/chemical/17006
https://pallavchemicals.com/msds/15406273102-Amino-2-Methyl-1-Propanol%20Extra%20Pure.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-2AMINO2METHYLPROPANOL-CASNO-124-68-01045-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-2AMINO2METHYLPROPANOL-CASNO-124-68-01045-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AC104060010&countryCode=US&language=en
https://pallavchemicals.com/msds/15406273102-Amino-2-Methyl-1-Propanol%20Extra%20Pure.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-2AMINO2METHYLPROPANOL-CASNO-124-68-01045-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AC104060010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12060521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash hands thoroughly after handling.[4]

Storage:

Store in a cool, dry, and well-ventilated place.[2][5]

Keep the container tightly closed.[2][4]

Store away from incompatible materials such as strong oxidizing agents, acids, and

metals.[5][7]

Safe Handling Workflow
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Safe Handling Workflow for 2-Amino-2-methyl-1-propanol-d11
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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